Cas no 102831-92-5 ((S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione)

• Product Name: (S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione
• CAS No: 102831-92-5
• MF: C₉H₁₅NOS₂
• MW: 217.351499795914
• MDL: MFCD08062497
• CID: 62325
• PubChem ID: 14822019
• Update Time: 2025-04-18

(S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• (S)-4-Isopropyl-3-propionyl-1,3-oxazolidine-2-thione
• 1-(4-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-3-yl)propan-1-one
• (4S)-4-(1-methylethyl)-3-propanoyl-1,3-oxazolidine-2-thione
• 1-[(4S)-4-Isopropyl-2-thioxo-1,3-oxazolidin-3-yl]propan-1-one
• 1-propanone, 1-[(4S)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-
• 2-Thiazolidinethione,4-(1-methylethyl)-3-(1-oxopropyl)-, (S)-
• (S)-4-Isopropyl-3-(1-oxopropyl)-2-thiazolidinethione
• S- 4-(1-Methylethyl)-3-(1-oxopropyl)-2-Thiazolidinethione
• (R)-4-(1-Methylethyl)-3-(1-oxopropyl)-2-thiazolidinethione
• (4R)-4-Isopropyl-3- propanoylthiazolidine-2-thione
• 1-[4-(Propan-2-yl)-2-sulfanylidene-1,3-thiazolidin-3-yl]propan-1-one
• SCHEMBL18114346
• 102831-92-5
• DTXSID40564419
• 2-Thiazolidinethione,4-(1-methylethyl)-3-(1-oxopropyl)-, (4S)-
• (S)-4-Isopropyl-3-(1-oxopropyl)-2-thiazolidinethione,99%e.e.

• MDL： MFCD08062497
• Inchi： 1S/C9H15NOS2/c1-4-8(11)10-7(6(2)3)5-13-9(10)12/h6-7H,4-5H2,1-3H3
• InChI Key： LUMSKZAOAHMEGE-UHFFFAOYSA-N
• SMILES： S1C(N(C(CC)=O)C(C1)C(C)C)=S

Computed Properties

• Exact Mass: 201.08200
• Monoisotopic Mass: 217.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 252.242 °C at 760 mmHg
• Flash Point: 252.242 °C at 760 mmHg
• Refractive Index: 1.534
• PSA: 61.63000
• LogP: 1.50260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones